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Compound of Interest

Compound Name: Nelutroctiv

Cat. No.: B15141996 Get Quote

For research, scientists, and drug development professionals, the proper handling and disposal

of investigational compounds like Nelutroctiv is a critical component of laboratory safety and

environmental responsibility. While a specific Safety Data Sheet (SDS) with manufacturer-

mandated disposal procedures for Nelutroctiv (CK-136) is not publicly available, established

best practices for the disposal of research-grade pharmaceutical compounds provide a clear

framework for its safe management. This guide offers a step-by-step operational plan for the

proper disposal of Nelutroctiv, ensuring the safety of laboratory personnel and compliance

with general hazardous waste regulations.

Core Principle: Treat as Hazardous Chemical Waste
In the absence of specific disposal instructions, Nelutroctiv and any materials contaminated

with it should be treated as hazardous chemical waste. This approach ensures the highest level

of safety and environmental protection. Under no circumstances should Nelutroctiv be

disposed of down the drain or in regular trash.

Operational Disposal Plan for Nelutroctiv
This plan outlines the necessary steps for the safe handling and disposal of Nelutroctiv in a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Nelutroctiv, ensure appropriate PPE

is worn:
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Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

2. Waste Segregation and Collection: Proper segregation of waste is crucial to prevent

accidental chemical reactions and to ensure proper disposal.

Solid Waste:

Collect unused or expired solid Nelutroctiv, as well as contaminated items such as

weighing papers, gloves, and disposable labware, in a dedicated, clearly labeled

hazardous waste container.

The container should be made of a material compatible with the chemical and have a

secure lid.

Liquid Waste:

For solutions containing Nelutroctiv, use a dedicated, leak-proof, and shatter-resistant

container for liquid hazardous waste.

Do not mix Nelutroctiv solutions with other chemical waste streams unless their

compatibility is known.

3. Labeling of Waste Containers: All waste containers must be accurately and clearly labeled.
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Information to Include on Label Example

"Hazardous Waste" Hazardous Waste

Chemical Name(s) Nelutroctiv (CK-136)

Approximate Concentration ~10 mg/mL in DMSO

Hazard(s) Toxic, Irritant (Assumed)

Date of Accumulation Start [Date]

Laboratory/Principal Investigator [Your Lab/PI Name]

4. Storage of Hazardous Waste: Store the labeled hazardous waste containers in a designated

Satellite Accumulation Area (SAA) within the laboratory.

The SAA should be in a well-ventilated area, away from ignition sources and incompatible

materials.

Ensure containers are kept securely closed except when adding waste.

Follow institutional guidelines regarding the maximum volume of hazardous waste allowed in

an SAA.

5. Final Disposal Procedure: The ultimate disposal of Nelutroctiv waste must be handled by a

licensed hazardous waste management company.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for the

pickup of the hazardous waste.

Do not attempt to treat or neutralize the chemical waste unless you have a specific,

approved protocol from your EHS office.

For investigational drugs like Nelutroctiv, incineration by a licensed facility is the generally

accepted and required method of destruction.[1]

Mechanism of Action: Nelutroctiv Signaling Pathway
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Nelutroctiv is a selective cardiac troponin activator.[2][3] It enhances the sensitivity of the

cardiac sarcomere to calcium, thereby increasing the force of contraction without significantly

altering intracellular calcium concentrations.[2][3][4] The diagram below illustrates this

mechanism.
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Nelutroctiv Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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